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Compound of Interest

Compound Name: Cyclopentylsilane

Cat. No.: B15369427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular formula, weight, and
relevant experimental data for cyclopentylsilane and its related compound, cyclopentasilane.
The information is presented to address the potential ambiguity in the common nomenclature
and to serve the interests of researchers in various scientific fields. While "cyclopentylsilane”
literally refers to a cyclopentyl group attached to a silane moiety (C5H12Si), the term is
sometimes informally used to refer to "cyclopentasilane” (Si5H10), a cyclic silicon hydride. This

guide covers both compounds to ensure clarity and comprehensiveness.

Core Molecular Data

The fundamental molecular properties of cyclopentylsilane and cyclopentasilane are
summarized in the table below for easy comparison.
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Property Cyclopentylsilane Cyclopentasilane
Chemical Formula C5H12Si[1] Si5H10[2]

Molecular Weight 100.23 g/mol [1] 150.505 g/mol [2]

CAS Number 80249-74-7 289-22-5[2][3]
Appearance Not specified Colorless liquid[2]
Boiling Point 89-90°C[1] Decomposes at 84°C[2]
Density 0.775 g/cm?3[1] Not specified

Flash Point -8°C[1] Not specified
Refractive Index 1.4404[1] Not specified

Experimental Protocols: Synthesis of

Cyclopentasilane

Cyclopentasilane is of significant research interest as a liquid silicon ink for applications in

printed electronics, such as integrated circuits and solar cells[2]. The synthesis of

cyclopentasilane can be achieved through a multi-step process.

Objective: To synthesize cyclopentasilane (Si5H10) from diphenyldichlorosilane.

Materials:

Diphenyldichlorosilane ((C6H5)2SiCl2)

Lithium (Li)

Aluminium chloride (AICI3)

Benzene

Hydrogen chloride (HCI)

Lithium aluminium hydride (LiAIH4)
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Methodology:
The synthesis of cyclopentasilane involves a three-step procedure as outlined below:

o Formation of Decaphenylcyclopentasilane: Diphenyldichlorosilane is reacted with lithium.
This reaction results in the formation of decaphenylcyclopentasilane.

» Chlorination to Decachlorocyclopentasilane: The decaphenylcyclopentasilane is then reacted
with aluminium chloride in benzene, catalyzed by hydrogen chloride. This step yields
decachlorocyclopentasilane.

e Reduction to Cyclopentasilane: In the final step, the chlorine atoms in
decachlorocyclopentasilane are replaced by hydrogen using a reducing agent, lithium
aluminium hydride, to produce cyclopentasilane[2].

Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of cyclopentasilane.
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Starting Material

Diphenyldichlorosilane
((CeH5)2SiClI2)

Lithium

Intermediates

Decaphenylcyclopentasilane

+ AICI3, HCI (cat.)
in Benzene

Decachlorocyclopentasilane

+ LiAIH4

Final Broduct

Cyclopentasilane
(Si5H10)

Click to download full resolution via product page

Caption: Synthesis pathway of Cyclopentasilane.

Applications and Further Research

Cyclopentylsilane (C5H12Si): While detailed experimental protocols for cyclopentylsilane
are not as readily available in the surveyed literature, its identity as an organosilane suggests
potential applications in medicinal chemistry and materials science. Organosilanes are known
for their use as protecting groups, in cross-coupling reactions, and as precursors for silicon-
containing polymers and materials.
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Cyclopentasilane (Si5H10): This compound is a subject of ongoing research for its potential as
a liquid precursor for silicon-based materials. Its reaction with borane (BH3) has been studied
as a method to produce liquid precursors for p-type semiconducting silicon[4][5]. The ability to
deposit silicon films from a liquid phase at relatively low temperatures opens up possibilities for
flexible and printed electronics. The thermal decomposition of cyclopentasilane begins at
temperatures above 84°C, leading to polymerization and the formation of silicon hydrogen
polymers at higher temperatures|2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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